1-Methoxy-3-(2-nitroethyl)benzene

• IUPAC Name: 1-methoxy-3-(2-nitroethyl)benzene
• InChI: InChI=1S/C9H11NO3/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-4,7H,5-6H2,1H3
• InChI Key: WDGWVDOWIBYWIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC[N+](=O)[O-]
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol

Description

1-Methoxy-3-(2-nitroethyl)benzene is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Natural Product Identification : (2-Nitroethyl)benzene, closely related to 1-Methoxy-3-(2-nitroethyl)benzene, was identified as a major component of the flower scent of the Japanese loquat (Eriobotrya japonica), demonstrating its occurrence as a natural product in plants (Kuwahara et al., 2014).

• Molecular Structure and Hyperconjugation Effects : The structural properties of compounds like 1-methoxy- and 1-nitro-4-[(phenylselanyl)methyl]benzene have been analyzed, revealing insights into σ(C-Se)-π hyperconjugation effects, which are significant in understanding the chemical behavior of such molecules (White & Blanc, 2014).

• Magnetic Properties in Organic Chemistry : Studies on compounds like 1,3,5-benzenetriyltris(N-tert-butyl nitroxide) and its analogs, including 2-methoxy derivatives, reveal interesting magnetic properties, such as quartet ground states, which are significant in the field of organic magnetic materials (Kanno et al., 1993).

• Inifer Mechanism in Polymer Chemistry : 1,4-Bis(1-methoxy-1-methylethyl)benzene, a compound structurally related to this compound, has been studied for its role in the inifer mechanism, which is crucial for cationic polymerizations in polymer chemistry (Dittmer, Pask & Nuyken, 1992).

• Applications in Cell Viability Assays : Research has been conducted on compounds like 4-[3-(2-methoxy-4-nitrophenyl)-2-(4-nitrophenyl)-2H-5-tetrazolio]-1,3-benzene disulfonate sodium salt, a structurally related compound, as a chromogenic indicator for NADH and in cell viability assays, highlighting its potential in biochemical research (Ishiyama et al., 1997).

• Organomercury Compound Synthesis : The synthesis and analysis of organomercury compounds such as 1-methoxy-2-nitro-4-(trifluoroacetatomercurio)benzene, which bear resemblance to this compound, have been studied, providing insights into the formation and properties of such compounds (Deacon, O'connor & Stretton, 1986).

Synthesis routes and methods

Procedure details

A solution of (Z)-1-(3-methoxyphenyl)-2-nitroethene (33.85 g) in 1,4-dioxane (315 ml) was added dropwise to an efficiently stirred suspension of sodium borohydride (15.77 g) in a mixture of 1,4-dioxane (315 ml) and ethanol (98 ml) over a period of 0.5 hour while maintaining a temperature of 30° C. After stirring for 2 hours, the resultant slurry was diluted with ice water (393 ml) and the excess sodium borohydride was decomposed with 50% aqueous acetic acid (47.4 ml). To the solution, sodium chloride (68 g) and ethyl acetate were added. The organic layer was separated and the aqueous layer was extracted with ethyl acetate. The combined organic layer was washed with brine, dried over magnesium sulfate, and evaporated in vacuo. The residue was purified by distillation under reduced pressure to give 1-methoxy-3-(2-nitroethyl)benzene (23.62 g).